Cas no 2229637-28-7 (2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine
• CAS No: 2229637-28-7
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 6257837
• PubChem ID: 165850155
• Update Time: 2025-05-19

2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine
• 2229637-28-7
• EN300-1736329

• Inchi： 1S/C13H14FNO/c1-16-12-7-6-9-4-2-3-5-10(9)13(12)11(14)8-15/h2-7,11H,8,15H2,1H3
• InChI Key： XRKDJWABNLYNLS-UHFFFAOYSA-N
• SMILES： FC(CN)C1C(=CC=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 219.105942232g/mol
• Monoisotopic Mass: 219.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine

Comprehensive Overview of 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine (CAS No. 2229637-28-7)

The compound 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine (CAS No. 2229637-28-7) is a fluorinated amine derivative with a naphthalene backbone, which has garnered significant interest in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

In recent years, the scientific community has focused on fluorinated amines due to their enhanced metabolic stability and bioavailability. The presence of the 2-methoxynaphthalen-1-yl moiety in this compound further expands its utility, as naphthalene derivatives are known for their diverse biological activities. This has led to increased searches for CAS 2229637-28-7 in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the key trends driving interest in 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine is the shift toward targeted drug delivery systems. Fluorinated compounds are often used to improve the pharmacokinetic properties of drugs, and this molecule’s structure aligns well with such applications. Additionally, its potential role in central nervous system (CNS) therapeutics has been explored, as fluorinated amines are known to cross the blood-brain barrier more efficiently.

The synthesis of CAS 2229637-28-7 involves multi-step organic reactions, with a focus on achieving high purity and yield. Researchers are also investigating greener synthetic routes to align with the global push for sustainable chemistry. This aligns with the broader industry trend of reducing environmental impact while maintaining efficiency, a topic frequently searched in AI-driven chemical research platforms.

Another area of interest is the compound’s potential in agrochemical innovation. Fluorinated amines are increasingly used in the development of pesticides and herbicides due to their stability and efficacy. The 2-methoxynaphthalene component could further enhance these properties, making it a candidate for next-generation crop protection solutions. This has led to a surge in queries about fluorinated agrochemicals in scientific literature and patent databases.

From a commercial perspective, 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine is gaining traction as a specialty chemical. Suppliers and manufacturers are noting increased demand from pharmaceutical and agrochemical sectors, prompting further investment in its production. The compound’s CAS number 2229637-28-7 is now frequently listed in procurement databases, highlighting its rising market relevance.

In conclusion, 2-fluoro-2-(2-methoxynaphthalen-1-yl)ethan-1-amine represents a promising candidate for multiple applications, from drug development to sustainable agriculture. Its unique structural attributes and alignment with current research trends ensure its continued relevance in the scientific community. As interest in fluorinated compounds and naphthalene derivatives grows, this compound is poised to play a pivotal role in future innovations.